methyl (1S)-3-oxocyclopentane-1-carboxylate
Overview
Description
(S)-3-Oxo-cyclopentanecarboxylic acid methyl ester is a synthetic intermediate useful for pharmaceutical synthesis.
Scientific Research Applications
Synthesis of Natural Products
Methyl (1S)-3-oxocyclopentane-1-carboxylate and its derivatives have been used in the synthesis of natural products and complex molecules. For instance, it was used as a starting material in the synthesis of (−)-Frontalin, a bark beetle pheromone. This process involved asymmetric reduction and diastereoselective methylation steps to generate the desired product with high enantiomeric purity (Nishimura & Mori, 1998).
Chemical Synthesis and Stereochemistry
The compound has been instrumental in chemical synthesis, particularly in the preparation of stereochemically complex structures. For example, it was used in the preparation of methyl (1R,2S,5S)- and (1S,2R,5R)-2-amino-5-tert-butyl-cyclopentane-1-carboxylates through parallel kinetic resolution processes, demonstrating its role in producing enantiomers efficiently (Davies et al., 2003).
Stereoselective Catalysis
The compound has been used in chemo- and stereoselective catalysis processes. One study describes the dirhodium(II)-catalyzed C-H insertion reaction of 5,6-dioxygenated 2-diazo-3-oxohexanoates leading to the synthesis of an optically active, highly functionalized cyclopentane, demonstrating its utility in complex chemical transformations (Yakura et al., 1999).
Molecular Structure Studies
This compound has been involved in studies focusing on molecular structures and interactions. For instance, a study detailed the crystal structures of compounds where the cyclohexane rings adopted specific conformations, contributing to our understanding of molecular geometry and interactions in organic compounds (Rao et al., 1999).
Properties
IUPAC Name |
methyl (1S)-3-oxocyclopentane-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O3/c1-10-7(9)5-2-3-6(8)4-5/h5H,2-4H2,1H3/t5-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTGCFXSELRVRFH-YFKPBYRVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCC(=O)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@H]1CCC(=O)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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